4-Methylcatechol
4-Methylcatechol
4-methylcatechol is a methylcatechol having a single methyl substituent at the 4-position. It has been isolated from Picea abies. It has a role as a hapten, a carcinogenic agent, an antioxidant, a human metabolite and a plant metabolite.
4-Methylcatechol is a natural product found in Camellia sinensis, Geosmithia langdonii, and Bistorta manshuriensis with data available.
See also: Tobacco Smoke (part of); Stevia rebaudiuna Leaf (part of).
4-Methylcatechol is a natural product found in Camellia sinensis, Geosmithia langdonii, and Bistorta manshuriensis with data available.
See also: Tobacco Smoke (part of); Stevia rebaudiuna Leaf (part of).
Brand Name:
Vulcanchem
CAS No.:
452-86-8
VCID:
VC21225110
InChI:
InChI=1S/C7H8O2/c1-5-2-3-6(8)7(9)4-5/h2-4,8-9H,1H3
SMILES:
CC1=CC(=C(C=C1)O)O
Molecular Formula:
C7H8O2
Molecular Weight:
124.14 g/mol
4-Methylcatechol
CAS No.: 452-86-8
Cat. No.: VC21225110
Molecular Formula: C7H8O2
Molecular Weight: 124.14 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 4-methylcatechol is a methylcatechol having a single methyl substituent at the 4-position. It has been isolated from Picea abies. It has a role as a hapten, a carcinogenic agent, an antioxidant, a human metabolite and a plant metabolite. 4-Methylcatechol is a natural product found in Camellia sinensis, Geosmithia langdonii, and Bistorta manshuriensis with data available. See also: Tobacco Smoke (part of); Stevia rebaudiuna Leaf (part of). |
|---|---|
| CAS No. | 452-86-8 |
| Molecular Formula | C7H8O2 |
| Molecular Weight | 124.14 g/mol |
| IUPAC Name | 4-methylbenzene-1,2-diol |
| Standard InChI | InChI=1S/C7H8O2/c1-5-2-3-6(8)7(9)4-5/h2-4,8-9H,1H3 |
| Standard InChI Key | ZBCATMYQYDCTIZ-UHFFFAOYSA-N |
| SMILES | CC1=CC(=C(C=C1)O)O |
| Canonical SMILES | CC1=CC(=C(C=C1)O)O |
| Boiling Point | 251 °C 251.0 °C |
| Melting Point | 65 °C |
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